Cas no 336624-90-9 (2-Pentenoic acid, 2,3-dimethyl-4-oxo-, (2Z)- (9CI))

• Product Name: 2-Pentenoic acid, 2,3-dimethyl-4-oxo-, (2Z)- (9CI)
• CAS No: 336624-90-9
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 1019481
• PubChem ID: 15022309
• Update Time: 2025-04-20

2-Pentenoic acid, 2,3-dimethyl-4-oxo-, (2Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pentenoic acid, 2,3-dimethyl-4-oxo-, (2Z)- (9CI)
• SCHEMBL819602
• 336624-90-9
• 2-Pentenoic acid,2,3-dimethyl-4-oxo-,(2Z)-(9ci)

• Inchi： 1S/C7H10O3/c1-4(6(3)8)5(2)7(9)10/h1-3H3,(H,9,10)/b5-4-
• InChI Key： GJIWJSZYGQVZNC-PLNGDYQASA-N
• SMILES： O=C(C)/C(/C)=C(\C(=O)O)/C

Computed Properties

• Exact Mass: 142.062994177g/mol
• Monoisotopic Mass: 142.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 54.4Ų